Cas no 12650-88-3 (Lysozyme)

• Product Name: Lysozyme
• CAS No: 12650-88-3
• MF: C₁₂₅H₁₉₆₁N₄₀O₃₆S₂
• MW: 2899.27014
• MDL: MFCD00131557
• CID: 48942
• PubChem ID: 91976556
• Update Time: 2026-01-21

Lysozyme Chemical and Physical Properties

Names and Identifiers

• lysozyme from human neutrophils
• REDUCED LYSOZYME, WATER SOLUBLE
• MUCOPEPTIDE-GLYCOHYDROLASE
• MUCOPEPTIDE GLYCOLHYDROLASE
• MUCOPEPTIDE N-ACETYLMURAMOYLHYDROLASE
• MUCOPEPTIDE N-ACETYLMURAMOYLHYDROLASE GRADE III
• MUCOPEPTIDE N-ACETYLMURAMOYLHYDROLASE GRADE VI: CHLORIDE
• MURAMIDASE
• MURAMIDASE GRADE III
• Lysozyme
• KVFGRCELAA AMKRHGLDNY RGYSLGNWVC AAKFESNFNT QATNRNTDGSTDYGILQINS RWWCNDGRTP GSRNLCNIPC SALLSSDITA SVNCAKKIVS DGDGMNAWVA WRNRCKGTDV QAWIRGCRL
• Lysozyme from chicken egg white
• Lysozyme from chicken egg white(Purified,Salt Free)
• LYSOZYME, FROM CHICKEN EGG WHITE, FOOD GRADE
• Lysozyme,from egg white
• LYSOZYME, EGG WHITE
• LysozyMe froM chicken egg white BioCheMika
• LYSOZYM
• Lysozymes
• EC 3.2.1.17
• IUB: 3.2.1.17
• LYSOZYME, HUMAN
• LYSOZYME TYPE VI
• LYSOZYME SOLUTION
• 12650-88-3
• Lysozymum
• DA-75223
• LYSOZYME FROM CHICKEN EGG WHITE(ENZYME ACTIVITY MIN 45000 FIP/MG)
• Lysozyme (chicken egg white)
• AT25331
• H-DL-Arg-DL-Val-DL-Val-DL-Arg-DL-Asp-DL-Pro-DL-Gln-Gly-DL-xiIle-DL-Arg-DL-Ala-DL-Trp-DL-Val-DL-Ala-DL-Trp-DL-Arg-DL-Asn-DL-Arg-OH

• MDL： MFCD00131557
• Inchi： InChI=1S/C125H196N40O36S2/c1-61(2)43-80(105(183)141-57-97(174)151-89(122(200)201)51-93(128)170)157-119(197)90(58-166)164-115(193)84(47-69-27-31-72(167)32-28-69)150-96(173)55-140-104(182)74(24-18-39-137-123(130)131)153-116(194)85(48-70-29-33-73(168)34-30-70)159-117(195)87(50-92(127)169)161-118(196)88(52-99(177)178)162-114(192)81(44-62(3)4)149-95(172)56-143-107(185)86(49-71-53-136-60-144-71)160-110(188)77(26-20-41-139-125(134)135)155-109(187)76(23-16-17-38-126)154-112(190)79(37-42-203-12)152-103(181)67(11)146-101(179)65(9)145-102(180)66(10)147-113(191)82(45-63(5)6)158-111(189)78(35-36-98(175)176)156-120(198)91(59-202)165-108(186)75(25-19-40-138-124(132)133)148-94(171)54-142-106(184)83(46-68-21-14-13-15-22-68)163-121(199)100(129)64(7)8/h13-15,21-22,27-34,53,60-67,74-91,100,166-168,202H,16-20,23-26,35-52,54-59,126,129H2,1-12H3,(H2,127,169)(H2,128,170)(H,136,144)(H,140,182)(H,141,183)(H,142,184)(H,143,185)(H,145,180)(H,146,179)(H,147,191)(H,148,171)(H,149,172)(H,150,173)(H,151,174)(H,152,181)(H,153,194)(H,154,190)(H,155,187)(H,156,198)(H,157,197)(H,158,189)(H,159,195)(H,160,188)(H,161,196)(H,162,192)(H,163,199)(H,164,193)(H,165,186)(H,175,176)(H,177,178)(H,200,201)(H4,130,131,137)(H4,132,133,138)(H4,134,135,139)/t65-,66-,67-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,100-/m0/s1
• InChI Key： JFXJPYIEDZSWNF-JWBGUOTLSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])C(N([H])[H])=O)C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C(N([H])[H])=O)=O)=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O)C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])=O)C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)=O)C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O)C([H])([H])C1=C([H])N=C([H])N1[H])=O)C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])S[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2235.2443093g/mol
• Monoisotopic Mass: 2234.2409545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 38
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 159
• Rotatable Bond Count: 75
• Complexity: 5020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 1010Ų

Experimental Properties

• Color/Form: White or slightly white lyophilized powder
• Water Partition Coefficient: Soluble in water at 10mg/ml.
• Color/Form: 10 mg/mL
• Solubility: Soluble in water, insoluble in ether and acetone,

Lysozyme Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22;S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：OL5989000
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Lysozyme

Introduction to Lysozyme (CAS No. 12650-88-3) and Its Recent Applications in Biomedical Research

Lysozyme, a naturally occurring enzyme with the chemical name muramidase, is widely recognized for its significant role in the defense mechanisms of various organisms. With a CAS number of CAS No. 12650-88-3, this compound has garnered considerable attention in the field of biotechnology and pharmaceuticals due to its multifaceted properties. Lysozyme is primarily known for its ability to hydrolyze glycosidic bonds in bacterial cell walls, thereby facilitating the destruction of pathogens. However, recent advancements in biomedical research have unveiled an array of novel applications for this enzyme, extending beyond its traditional role in innate immunity.

The molecular structure of Lysozyme (EC 3.2.1.17) consists of a globular protein composed of 129 amino acids, arranged in a way that exposes an active site capable of binding to peptidoglycan substrates. This structural feature has made it a subject of intense study in enzymology and protein engineering. The enzyme's high specificity for bacterial cell wall components has been leveraged in various therapeutic and diagnostic applications, including the development of novel antibiotics and antibacterial agents.

In recent years, researchers have been exploring the potential of Lysozyme as a therapeutic agent for a range of medical conditions. One particularly promising area is its application in wound healing. Studies have demonstrated that Lysozyme can accelerate the healing process by reducing bacterial contamination and promoting tissue regeneration. The enzyme's ability to break down bacterial cell walls helps create an environment conducive to wound recovery, making it an attractive candidate for topical wound care formulations.

Moreover, Lysozyme has shown significant promise in the field of anti-cancer research. Emerging evidence suggests that Lysozyme can induce apoptosis in cancer cells by disrupting their cellular membranes. This mechanism has led to the exploration of Lysozyme-based therapies as adjunct treatments for various types of cancer. Additionally, its anti-inflammatory properties have been investigated as a potential treatment for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The use of CAS No. 12650-88-3 in biomedical research has also opened new avenues in drug delivery systems. Researchers have developed nanoparticles encapsulated with Lysozyme, which can target specific sites within the body, delivering therapeutic agents more efficiently while minimizing side effects. This innovation holds promise for improving the efficacy of treatments for conditions ranging from infections to degenerative diseases.

Another exciting application of Lysozyme is in the realm of food preservation and safety. Due to its natural antibacterial properties, Lysozyme is being explored as a natural preservative agent in food products. Its use as an alternative to synthetic preservatives aligns with growing consumer demand for healthier, chemical-free food options. This application not only enhances food safety but also reduces reliance on potentially harmful synthetic chemicals.

In conclusion, Lysozyme (CAS No. 12650-88-3) is a versatile enzyme with a wide range of applications in biomedical research and beyond. Its ability to disrupt bacterial cell walls has made it invaluable in fighting infections and promoting wound healing. Furthermore, its potential as an anti-cancer agent and its role in drug delivery systems highlight its significance in advancing medical treatments. As research continues to uncover new applications for this remarkable enzyme, its impact on healthcare and biotechnology is likely to grow even further.